N-cyclohexyl-5-(dimethylsulfamoyl)-2-methoxybenzamide

• IUPAC Name: N-cyclohexyl-5-(dimethylsulfamoyl)-2-methoxybenzamide
• InChI: InChI=1S/C16H24N2O4S/c1-18(2)23(20,21)13-9-10-15(22-3)14(11-13)16(19)17-12-7-5-4-6-8-12/h9-12H,4-8H2,1-3H3,(H,17,19)
• InChI Key: HQGDVEFKZONNGJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)OC)C(=O)NC2CCCCC2
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

“N-cyclohexyl-5-[(dimethylamino)sulfonyl]-2-methoxybenzamide” is a sulfonamide compound. Sulfonamides are a group of compounds containing a sulfonyl functional group attached to an amine. They are widely used in medicinal chemistry and as reagents in organic synthesis.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, sulfonamides like this are often synthesized through the reaction of sulfonyl chlorides with amines.

Molecular Structure Analysis

The compound contains a cyclohexyl group, a dimethylamino group, a sulfonyl group, and a methoxy group attached to a benzene ring. The exact structure would need to be confirmed with spectroscopic analysis.

Chemical Reactions Analysis

Sulfonamides can participate in a variety of chemical reactions. They can act as bases, forming sulfonamides salts with acids. They can also undergo hydrolysis, especially under acidic or alkaline conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, sulfonamides are generally stable under normal conditions, but they can decompose under strong acidic or alkaline conditions.

Mechanism of Action

While the specific mechanism of action for this compound isn’t available, many sulfonamides are known to inhibit the enzyme carbonic anhydrase, which is involved in the reversible hydration of carbon dioxide.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. As a general rule, it’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The future directions for research on this compound would depend on its specific properties and potential applications. Sulfonamides have a wide range of uses, from medicinal chemistry to materials science, so there are many possible directions for future research.